Cas no 2648935-42-4 ((2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid
• CAS No: 2648935-42-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6083198
• PubChem ID: 165546396
• Update Time: 2025-05-22

(2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid
• (2R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]pyrrolidine-2-carboxylic acid
• EN300-1489285
• 2648935-42-4

• Inchi： 1S/C26H30N2O5/c1-3-14-26(2,24(31)28-15-8-13-22(28)23(29)30)27-25(32)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,3,8,13-16H2,1-2H3,(H,27,32)(H,29,30)/t22-,26?/m1/s1
• InChI Key： HRLALDULRQBDQL-FPSALIRRSA-N
• SMILES： O=C(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid (CAS No. 2648935-42-4)

In the realm of peptide synthesis and pharmaceutical research, (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid (CAS No. 2648935-42-4) has emerged as a compound of significant interest. This specialized amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), particularly for the construction of complex peptides and proteins. The compound's unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, ensures high reactivity and selectivity during coupling reactions, making it indispensable in modern bioconjugation and drug development.

The growing demand for peptide-based therapeutics has propelled research into advanced building blocks like (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound plays a pivotal role in synthesizing peptides with enhanced stability and bioavailability. Researchers are particularly intrigued by its ability to introduce methylated side chains, which can improve metabolic resistance and binding affinity in therapeutic peptides.

From an analytical perspective, the compound's CAS No. 2648935-42-4 serves as a critical identifier for quality control and regulatory compliance. Laboratories focusing on peptide drug discovery often prioritize this derivative due to its compatibility with automated synthesizers and its efficiency in large-scale production. The Fmoc-protected amino acid moiety ensures minimal side reactions, a feature highly valued in high-throughput screening environments.

The application of (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid extends beyond traditional peptide synthesis. Recent studies highlight its potential in developing cyclic peptides and peptidomimetics, which are gaining traction as alternatives to small-molecule drugs. Its structural flexibility allows for the creation of constrained peptide architectures, addressing challenges like enzymatic degradation and poor membrane permeability.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for this compound to reduce environmental impact. Innovations in catalytic methods and solvent-free reactions are being tested to optimize its production. This aligns with the broader pharmaceutical industry's shift toward eco-friendly practices, a topic frequently searched in academic and industrial forums.

For those investigating structure-activity relationships (SAR), the stereochemistry at the 2R position of this compound offers valuable insights. The methylpentanoyl side chain influences conformational stability, a factor critical for designing peptides with precise biological functions. Such details are often queried in databases like PubChem and Reaxys, reflecting the compound's relevance in computational drug design.

As the field of biopharmaceuticals expands, (2R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpyrrolidine-2-carboxylic acid continues to attract attention for its role in creating next-generation therapeutics. Whether in oncology, immunology, or neurology, its applications are vast and evolving, making it a cornerstone of modern medicinal chemistry.